Cas no 315233-45-5 (methyl 4-[(7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate)

• Product Name: methyl 4-[(7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate
• CAS No: 315233-45-5
• MF: C₁₈H₁₄O₆
• MW: 326.300165653229
• CID: 5863054
• PubChem ID: 5338363
• Update Time: 2025-06-09

methyl 4-[(7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-((7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy)benzoate
• Benzoic acid, 4-[(7-hydroxy-2-methyl-4-oxo-4H-1-benzopyran-3-yl)oxy]-, methyl ester
• CS-0323622
• SCHEMBL18550800
• methyl 4-[(7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate
• 315233-45-5
• methyl 4-(7-hydroxy-2-methyl-4-oxochromen-3-yl)oxybenzoate
• SR-01000443712
• Oprea1_093564
• AB00276576-02
• Z56620705
• F0738-0140
• Oprea1_348201
• CCG-17244
• AKOS000268380
• VS-12670
• EU-0006077
• SR-01000443712-1

• Inchi： 1S/C18H14O6/c1-10-17(16(20)14-8-5-12(19)9-15(14)23-10)24-13-6-3-11(4-7-13)18(21)22-2/h3-9,19H,1-2H3
• InChI Key： XSBZKAXHWUDYHJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OC2C(=O)C3=CC=C(O)C=C3OC=2C)C=C1

Computed Properties

• Exact Mass: 326.07903816g/mol
• Monoisotopic Mass: 326.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 82.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on methyl 4-[(7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate

Introduction to Methyl 4-[(7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate (CAS No. 315233-45-5)

Methyl 4-[(7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate, a compound with the chemical identifier CAS No. 315233-45-5, is a molecule of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of flavonoid derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several functional groups that contribute to its unique chemical properties and biological interactions.

The molecular structure of methyl 4-[(7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate consists of a benzoate moiety linked to a chromenone ring system. The chromenone ring, also known as a flavone backbone, is characterized by a benzene ring fused to a pyranone ring. This particular derivative features a hydroxyl group at the 7-position of the chromenone ring and an methoxy group at the 2-position, which are common substituents in many bioactive flavonoids. Additionally, the benzoate moiety is connected to the chromenone ring through an oxygen atom, forming an ether linkage.

One of the most compelling aspects of this compound is its potential as a pharmacological agent. Flavonoids have been extensively studied for their antioxidant, anti-inflammatory, and anticancer properties. The presence of multiple hydroxyl groups in the structure of methyl 4-[(7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate enhances its ability to scavenge free radicals and inhibit reactive oxygen species (ROS), which are implicated in various pathological processes, including aging and chronic diseases.

Recent research has highlighted the role of flavonoid derivatives in modulating enzyme activity and signal transduction pathways. For instance, studies have shown that certain flavonoids can inhibit kinases and other enzymes involved in cancer cell proliferation and survival. The chromenone ring system in methyl 4-[(7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate may interact with specific binding sites on target proteins, leading to therapeutic effects. Additionally, the methoxy group at the 2-position could influence the compound's solubility and bioavailability, making it more suitable for oral administration.

The benzoate moiety in this compound also contributes to its biological activity by potentially enhancing binding affinity or modulating metabolic pathways. Benzoic acid derivatives are well-known for their antimicrobial and anti-inflammatory properties, and incorporating this moiety into a flavonoid backbone could synergize these effects. This structural feature may make methyl 4-[(7-hydroxy-2-methyl-4-oxyo-oH-chromenemethyloxy]benzoate a promising candidate for further investigation in drug discovery.

In vitro studies have begun to explore the pharmacological profile of this compound. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to diseases such as cancer and neurodegeneration. The hydroxyl groups on the chromenone ring are particularly important for hydrogen bonding interactions with biological targets, which could enhance binding affinity. Furthermore, the methoxy group at the 2-position may influence electronic distribution within the molecule, affecting its reactivity and interaction with biological systems.

The synthesis of methyl 4-[((7-hydroxy)-2-methyl-(40)-chromeno[3(20)]-(30)-yl)oxy]benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the chromenone ring system followed by etherification to introduce the benzoate moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve selective functionalization at specific positions on the molecule.

The pharmacokinetic properties of this compound are also under investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) need to be carefully evaluated to determine its potential as a drug candidate. The presence of multiple hydroxyl groups suggests that this compound may be metabolized via phase II conjugation pathways, which could affect its half-life and bioavailability. Understanding these metabolic pathways is crucial for optimizing dosing regimens and minimizing side effects.

Future research directions may include exploring the structure/activity relationships (SAR) of this compound by modifying specific functional groups or introducing new substituents. Computational modeling techniques can be used to predict how structural changes will affect biological activity, allowing for rational design of more potent derivatives. Additionally, animal models will be essential for evaluating efficacy and safety before human clinical trials can be initiated.

The potential therapeutic applications of methyl 4-[((7-hydroxy)-2-methylo-(40)-chromeno[3(20)]-(30)-yl)oxy]benzoate are broad-ranging. Given its flavonoid backbone and multiple hydroxyl groups, it may have applications in treating inflammatory diseases, cardiovascular disorders, and neurodegenerative conditions such as Alzheimer's disease or Parkinson's disease. Its ability to modulate enzyme activity also suggests potential use in oncology as an inhibitor of cancer cell growth or metastasis.

In conclusion, methyl 4-[((7-hydroxy)-2-methylo-(40)-chromeno[3(20)]-(30)-yl)oxy]benzoate represents an exciting area of research with significant potential for developing new therapeutic agents based on natural product-inspired chemistry. Its unique structural features make it a promising candidate for further investigation into various disease states through both preclinical studies and clinical trials designed to assess its efficacy and safety profile.